Cas no 88457-47-0 (Benzene, 1,1'-(1-methylpropylidene)bis[4-(phenylmethoxy)-)

• Product name: Benzene, 1,1'-(1-methylpropylidene)bis[4-(phenylmethoxy)-
• CAS No: 88457-47-0
• MF: C₃₀H₃₀O₂
• MW: 422.558008670807
• CID: 632148
• PubChem ID: 71318077

Benzene, 1,1'-(1-methylpropylidene)bis[4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-phenylmethoxy-4-[2-(4-phenylmethoxyphenyl)butan-2-yl]benzene
• DTXSID40748252
• 88457-47-0
• 1,1'-(Butane-2,2-diyl)bis[4-(benzyloxy)benzene]
• Benzene, 1,1'-(1-methylpropylidene)bis[4-(phenylmethoxy)-

• Inchi： InChI=1S/C30H30O2/c1-3-30(2,26-14-18-28(19-15-26)31-22-24-10-6-4-7-11-24)27-16-20-29(21-17-27)32-23-25-12-8-5-9-13-25/h4-21H,3,22-23H2,1-2H3
• InChI Key： JOXZIQXQLVRWGF-UHFFFAOYSA-N
• SMILES： CCC(C)(C1=CC=C(C=C1)OCC2=CC=CC=C2)C3=CC=C(C=C3)OCC4=CC=CC=C4

Computed Properties

• Exact Mass: 422.224580195g/mol
• Monoisotopic Mass: 422.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 8.2